Cas no 1891108-82-9 (3-(2-methylphenyl)but-3-en-1-amine)

• Product Name: 3-(2-methylphenyl)but-3-en-1-amine
• CAS No: 1891108-82-9
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 6576904
• PubChem ID: 90352960
• Update Time: 2025-07-16

3-(2-methylphenyl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylphenyl)but-3-en-1-amine
• 1891108-82-9
• SCHEMBL15966565
• EN300-1834510

• Inchi： 1S/C11H15N/c1-9-5-3-4-6-11(9)10(2)7-8-12/h3-6H,2,7-8,12H2,1H3
• InChI Key： NERWBJJWRMJWRI-UHFFFAOYSA-N
• SMILES： NCCC(=C)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-methylphenyl)but-3-en-1-amine

Comprehensive Overview of 3-(2-methylphenyl)but-3-en-1-amine (CAS No. 1891108-82-9): Properties, Applications, and Industry Insights

3-(2-methylphenyl)but-3-en-1-amine (CAS No. 1891108-82-9) is an organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This amine derivative combines a 2-methylphenyl group with a but-3-en-1-amine backbone, offering versatile reactivity for synthetic applications. Its molecular formula, C₁₁H₁₅N, and moderate polarity make it soluble in common organic solvents, facilitating its use in multi-step synthesis.

Recent studies highlight the compound’s potential as a building block for drug discovery, particularly in designing small-molecule inhibitors. Researchers are exploring its role in modulating enzyme activity, with preliminary data suggesting applications in neurological and metabolic disorder research. The vinyl group in its structure allows for further functionalization via click chemistry or cross-coupling reactions, aligning with trends in fragment-based drug design.

From an industrial perspective, 3-(2-methylphenyl)but-3-en-1-amine is synthesized through Pd-catalyzed amination or reductive amination protocols. Optimized routes achieve yields exceeding 75%, with HPLC purity >98%—a critical metric for high-throughput screening applications. Environmental considerations drive interest in green chemistry adaptations, such as solvent-free conditions or biocatalytic approaches.

Analytical characterization typically involves GC-MS, NMR (notably ¹H and ¹³C), and FTIR spectroscopy. The compound’s logP value (~2.3) indicates favorable membrane permeability, a sought-after property in bioavailability optimization. Stability studies under varying pH and temperature conditions are ongoing, with early results suggesting compatibility with lyophilization processes.

Emerging applications include its use as a ligand precursor in asymmetric catalysis, where the chiral amine moiety can induce enantioselectivity. Patent analyses reveal growing IP activity around derivatives of CAS 1891108-82-9, particularly in crop protection formulations and PET tracer development. These trends reflect broader market demands for target-specific and sustainable chemical solutions.

Quality control protocols for 3-(2-methylphenyl)but-3-en-1-amine emphasize residual solvent monitoring and genotoxic impurity profiling, adhering to ICH Q3D guidelines. Storage recommendations typically specify inert atmosphere conditions at -20°C to prevent oxidative degradation, with shelf-life extensions achievable through stabilizer additives.

Future research directions may explore its structure-activity relationships in GPCR modulation or as a fluorescent probe scaffold. The compound’s compatibility with continuous flow chemistry systems positions it well for Industry 4.0 adoption. As regulatory landscapes evolve, particularly around REACH compliance, standardized eco-toxicity assessments will become increasingly valuable for commercial scaling.